Cas no 223796-92-7 (1-(3-Bromo-5-pyridyl)homopiperazine)

• Product Name: 1-(3-Bromo-5-pyridyl)homopiperazine
• CAS No: 223796-92-7
• MF: C₁₀H₁₄BrN₃
• MW: 256.14226102829
• CID: 2138356
• PubChem ID: 9813764
• Update Time: 2025-04-21

1-(3-Bromo-5-pyridyl)homopiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-5-pyridyl)homopiperazine
• DB-310917
• 223796-92-7
• 1-(5-bromo-3-pyridyl)-homopiperazine
• XLVXXHDLCCVVLU-UHFFFAOYSA-N
• AKOS026809023
• SCHEMBL3067510

• Inchi： 1S/C10H14BrN3/c11-9-6-10(8-13-7-9)14-4-1-2-12-3-5-14/h6-8,12H,1-5H2
• InChI Key： XLVXXHDLCCVVLU-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)N1CCNCCC1

Computed Properties

• Exact Mass: 255.03711Da
• Monoisotopic Mass: 255.03711Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 28.2Ų